Cas no 497060-73-8 (3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid)

• Product Name: 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid
• CAS No: 497060-73-8
• CID: 4654187
• Update Time: 2025-10-16

3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid

Additional information on 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid

Introduction to 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid (CAS No. 497060-73-8)

3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid (CAS No. 497060-73-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromoaniline moiety and a cyclopentane ring with multiple methyl substitutions. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid is represented by the formula C₁₅H₁₈BrNO₃. The presence of the bromoaniline group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The cyclopentane ring, with its multiple methyl substitutions, adds to the compound's overall hydrophobicity and conformational flexibility, making it an attractive scaffold for the design of bioactive molecules.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways for therapeutic purposes. 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid has been investigated for its potential as a lead compound in this context. Studies have shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the key areas of research involving 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with disease states. By disrupting specific PPIs, this compound can potentially interfere with pathogenic processes and offer therapeutic benefits. For example, recent studies have demonstrated that 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid can inhibit the interaction between certain proteins involved in inflammation and cancer progression.

In addition to its potential as a PPI inhibitor, 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis and cardiovascular disorders. Preclinical studies have shown that this compound can effectively reduce inflammatory markers in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The pharmacokinetic properties of 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid have also been studied to assess its suitability as a drug candidate. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is an important consideration for drug development, as compounds with poor pharmacokinetic properties may not be effective or safe for clinical use.

To further evaluate the therapeutic potential of 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the compound's safety and efficacy. For instance, in a mouse model of inflammatory arthritis, treatment with this compound resulted in significant reductions in joint swelling and inflammation. Similarly, in a rat model of neurodegeneration, it was found to protect against neuronal cell death and improve cognitive function.

The structural diversity of 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid also makes it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying the chemical structure of this compound, researchers can identify key functional groups that are responsible for its biological activities. This information can then be used to optimize the compound's potency and selectivity for specific targets.

In conclusion, 3-(3-Bromoanilino)carbonyl-2,2,3-trimethylcyclopentanecarboxylic acid (CAS No. 497060-73-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.